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Compound of Interest

Compound Name: 15:0-18:1 DG-d7

Cat. No.: B15554401

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides an in-depth overview of 1,2-pentadecanoyl-sn-glycero-3-

phosphocholine (15:0-18:1 DG-d7), a deuterated diacylglycerol, including supplier and purity

information, its application in mass spectrometry-based lipidomics, and relevant signaling

pathways.

Supplier and Purity Information
15:0-18:1 DG-d7 is a high-purity, stable isotope-labeled internal standard essential for accurate

quantification in lipidomic studies. Several reputable suppliers offer this compound, ensuring its

availability to the research community. The purity of these standards is critical for reliable

experimental outcomes.
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Supplier Product Name Purity Analytical Method

Avanti Polar Lipids 15:0-18:1-d7 DG >99%[1][2]

Thin-Layer

Chromatography

(TLC)[1][2]

Merck (Sigma-Aldrich) 15:0-18:1-d7 DG >99%[2]

Thin-Layer

Chromatography

(TLC)[2]

MedChemExpress 15:0-18:1 DG-d7
Information not

specified
Not specified

Fisher Scientific
Avanti Polar Lipids

15:0-18:1-D7-PE

Information not

specified
Not specified

Note: Merck is the exclusive distributor of Avanti Polar Lipids research products outside of the

United States.

Experimental Protocols: Application in Lipidomics
15:0-18:1 DG-d7 is primarily utilized as an internal standard in liquid chromatography-mass

spectrometry (LC-MS) for the quantitative analysis of diacylglycerols and other lipid species in

complex biological samples. Its deuterated oleoyl chain provides a distinct mass shift, allowing

it to be differentiated from endogenous lipids while mimicking their chemical behavior during

extraction and ionization.

General Workflow for Lipidomic Analysis using 15:0-
18:1 DG-d7 Internal Standard
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Caption: General workflow for lipidomics using an internal standard.
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Detailed Methodologies
1. Lipid Extraction from Skeletal Muscle:

A modified Bligh-Dyer extraction method is commonly employed for skeletal muscle tissue.[3]

Homogenization: Muscle tissue samples (typically 20-70 mg) are homogenized in methanol

using a bead beater.

Internal Standard Spiking: The homogenate is diluted in methanol, and a known amount of

15:0-18:1 DG-d7, often as part of a lipid standard mix like Avanti's SPLASH™ LIPIDOMIX®,

is added.[3][4]

Phase Separation: Dichloromethane (as a substitute for chloroform) and water are added to

induce phase separation.

Lipid Collection: The lower organic phase, containing the lipids, is collected, dried under a

stream of nitrogen, and reconstituted in a suitable solvent for LC-MS analysis.

2. Lipid Extraction from Egg Yolk:

Initial Extraction: Lipids are extracted from egg yolk using a 2:1 chloroform/methanol mixture.

[5]

Internal Standard Addition: 15:0-18:1 DG-d7 is added as an internal standard for mass

spectrometry analysis.[4]

Hydrolysis (Optional for Fatty Acid Analysis): For the analysis of total fatty acid composition,

the extracted lipids can be hydrolyzed.

Final Extraction: The lipid-containing layer is separated, dried, and prepared for LC-MS

injection.

3. Lipid Extraction from Cultured Cells (e.g., Cystic Fibrosis Cell Lines):

Cell Harvesting: Cells are washed with phosphate-buffered saline (PBS) and pelleted.

Internal Standard Addition: A precise amount of 15:0-18:1 DG-d7 is added to the cell pellet.
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Extraction: Lipids are extracted using a suitable solvent system, such as

methanol/dichloromethane.

Sample Preparation for LC-MS: The lipid extract is dried and reconstituted in an appropriate

solvent for injection.

LC-MS/MS Analysis:

Chromatography: A reversed-phase C18 column is typically used for the separation of

diacylglycerol species.

Mass Spectrometry: Electrospray ionization (ESI) in positive mode is commonly used for the

detection of diacylglycerols. Tandem mass spectrometry (MS/MS) is employed for the

specific identification and quantification of lipid species based on their precursor and product

ions.

Diacylglycerol Signaling Pathway
Diacylglycerols (DAGs) are critical second messengers in a variety of cellular signaling

pathways. One of the most well-characterized roles of DAG is the activation of Protein Kinase

C (PKC).
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Caption: Diacylglycerol-mediated activation of Protein Kinase C.
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This pathway is initiated by the activation of a cell surface receptor, leading to the activation of

phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a

membrane phospholipid, to generate two second messengers: inositol trisphosphate (IP3) and

diacylglycerol (DAG). DAG remains in the plasma membrane and recruits and activates

members of the Protein Kinase C (PKC) family. Activated PKC then phosphorylates a wide

range of downstream target proteins, leading to various cellular responses, including cell

proliferation, differentiation, and apoptosis.[6][7][8] Altered DAG levels and PKC activation are

implicated in various diseases, including cancer and insulin resistance.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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